Dibenzo[a,c]anthracene-13C6

• Molecular Formula: C22H14
• Molecular Weight: 284.30 g/mol
• InChI: InChI=1S/C22H14/c1-2-8-16-14-22-20-12-6-4-10-18(20)17-9-3-5-11-19(17)21(22)13-15(16)7-1/h1-14H/i1+1,2+1,7+1,8+1,15+1,16+1
• InChIKey: RAASUWZPTOJQAY-AEUWKVCHSA-N

Dibenzo[a,c]anthracene-13C6: Carbon-13 Labeled Polycyclic Aromatic Hydrocarbon for Isotope Dilution Mass Spectrometry

Dibenzo[a,c]anthracene-13C6 is a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH) with the chemical formula ¹³C₆C₁₆H₁₄ . The compound features uniform ¹³C isotopic enrichment at six carbon positions, producing a mass shift of +6 Da relative to the unlabeled native analyte (C₂₂H₁₄, MW 278.35) . As a member of the dibenzanthracene class, the unlabeled parent compound exhibits high lipophilicity with a log P of 6.41–6.7, low water solubility of 0.0016 mg/L, and a melting point of 205–207°C [1]. This ¹³C₆-labeled analog is manufactured as an analytical standard for use as an internal standard in gas chromatography–mass spectrometry (GC-MS) and liquid chromatography–mass spectrometry (LC-MS) applications, enabling isotope dilution mass spectrometry (IDMS) for quantitative PAH analysis in environmental, food, and industrial matrices .

Label type ¹³C₆ stable isotope-labeled PAH internal standard

Mass shift +6 Da for selective MRM/SIM detection in GC-MS and LC-MS

Chromatography Co-elutes with native analyte; no deuterium isotope effect on retention time

• [1] Baidu Baike. 二苯并[a,c]蒽 (Dibenzo[a,c]anthracene) Entry. View Source

Why Unlabeled, Deuterated, or Alternative 13C-Labeled PAH Internal Standards Cannot Replace Dibenzo[a,c]anthracene-13C6 in Quantitative PAH Analysis

In isotope dilution mass spectrometry (IDMS), the internal standard must precisely mimic the chromatographic behavior and ionization efficiency of the target analyte to correct for matrix effects, recovery losses, and instrument variability [1]. Generic substitution with unlabeled analogs fails to provide the distinct mass channel required for co-elution quantitation. Deuterated analogs (e.g., dibenzo[a,c]anthracene-d₁₄) exhibit chromatographic isotope effects wherein deuterium substitution alters retention time relative to the native analyte, introducing systematic bias in LC-MS and GC-MS methods . Furthermore, structural isomers present distinct co-elution challenges: a validated GC-MS method for PAHs in extruded high-impact polystyrene (HIPS) demonstrated that dibenz(a,h)anthracene and its ¹³C₆-labeled isotope co-eluted with indeno(1,2,3-cd)pyrene, producing bias in area ratios and increasing measurement uncertainty—a matrix-specific interference that necessitates compound-specific, matrix-validated internal standard selection [2]. Critically, method validation studies for PAH analysis in oils and fats have explicitly failed to produce fit-for-purpose results when ¹³C-labeled internal standards were unavailable, confirming that alternative internal standard approaches (e.g., surrogate recovery correction alone) are insufficient for achieving regulatory-grade measurement uncertainty in complex matrices [3].

Deuterated ISTD

¹³C₆-labeled analog vs. dibenzo[a,c]anthracene-d₁₄ Deuterium substitution introduces chromatographic isotope effects that may shift retention time, compromising co-elution accuracy in high-resolution LC-MS methods.

Structural isomer ISTD

¹³C₆-dibenzo[a,c]anthracene vs. ¹³C₆-dibenz(a,h)anthracene Dibenz(a,h)anthracene co-elutes with indeno(1,2,3-cd)pyrene in polymer matrices, producing area-ratio bias; isomer-specific ISTD selection is required to avoid cross-interference.

Non-isotopic surrogate

¹³C₆-IDMS quantitation vs. surrogate recovery correction alone Surrogate-corrected methods without matched isotopic ISTD may not achieve IDMS-level measurement uncertainty in complex matrices; method validation studies have reported fit-for-purpose failures when ¹³C-ISTDs were unavailable.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [2] Baek SY, et al. Method development for accurate determination of eight polycyclic aromatic hydrocarbons in extruded high-impact polystyrene. Chemosphere. 2021;272:129909. View Source
• [3] Rose M, White S, Macarthur R, Petch RG, Holland J, Damant AP. Single-laboratory validation of a GC/MS method for the determination of 27 polycyclic aromatic hydrocarbons (PAHs) in oils and fats. Food Addit Contam. 2007;24(6):635-651. View Source

Dibenzo[a,c]anthracene-13C6: Quantifiable Differentiation Evidence Versus Closest Analogs and Alternatives

Isotopic Fidelity: 13C6 Versus Deuterated (d14) Internal Standard Performance in Chromatographic Separation

¹³C₆-labeled internal standards maintain near-identical chromatographic retention time to the unlabeled native analyte because ¹³C substitution does not alter the physicochemical properties governing reversed-phase or gas chromatographic partitioning. In contrast, deuterated analogs such as dibenzo[a,c]anthracene-d₁₄ exhibit measurable chromatographic isotope effects—the substitution of hydrogen with deuterium alters hydrophobicity and van der Waals interactions, resulting in retention time shifts that can compromise co-elution accuracy, particularly in high-resolution LC-MS applications . While direct head-to-head retention time shift data for dibenzo[a,c]anthracene-¹³C₆ versus -d₁₄ were not identified in the literature, the class-level chromatographic isotope effect for deuterated PAH internal standards is well-documented in analytical chemistry practice and represents a fundamental selection criterion for high-precision IDMS methods [1].

Isotopic Fidelity

Class-level inference

¹³C₆: near-identical retention time to native analyte
d₁₄: measurable retention time shift

¹³C₆-labeled ISTD avoids deuterium isotope effect bias in chromatographic separation.

Class-level generalization from stable isotope ISTD selection principles.

Evidence Dimension	Chromatographic retention time fidelity relative to unlabeled native analyte
Target Compound Data	Near-identical retention time (¹³C substitution does not alter physicochemical partitioning)
Comparator Or Baseline	Dibenzo[a,c]anthracene-d₁₄ (deuterated analog)
Quantified Difference	Qualitative difference: ¹³C-labeled internal standards are recognized to exhibit minimal to no chromatographic isotope effect; deuterated analogs exhibit measurable retention time shifts
Conditions	Reversed-phase LC and GC chromatographic systems; class-level generalization from stable isotope-labeled internal standard selection principles

Why This Matters

Procurement of the ¹³C₆-labeled analog eliminates the systematic retention time bias associated with deuterated internal standards, ensuring accurate peak integration and reliable quantitation in validated analytical methods.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source

Analytical Reproducibility: Measurement Uncertainty Reduction Using 13C6-Labeled Internal Standard in Complex Polymer Matrices

In a validated IDMS method for eight PAHs in extruded high-impact polystyrene (HIPS), the use of ¹³C₆-labeled internal standards—including ¹³C₆-dibenz(a,h)anthracene—achieved method repeatability of <2% and reproducibility of <3% for PAH concentrations less than 0.5 mg/kg, with relative expanded uncertainties below 5% (95% confidence level) [1]. Critically, the study documented that co-elution of dibenz(a,h)anthracene and its ¹³C₆-labeled isotope with indeno(1,2,3-cd)pyrene initially produced bias in area ratios and increased measurement uncertainty prior to GC column optimization [2]. While the published study utilized the dibenz(a,h)anthracene isomer, the analytical performance characteristics are class-representative for ¹³C₆-labeled dibenzanthracene internal standards in complex polymer matrices—the dibenzo[a,c]anthracene-¹³C₆ analog is expected to deliver comparable method precision when applied as an IDMS internal standard.

Method Precision

Method context

Reported sub-5% expanded uncertainty (k=2, 95% confidence) via ¹³C₆-IDMS

Supports IDMS protocol implementation for higher-order reference methods.

GC-MS PAH analysis in extruded HIPS matrix; two-step purification workflow.

Evidence Dimension	Method repeatability (within-run precision) with optimized ¹³C₆ internal standard IDMS
Target Compound Data	<2% repeatability (class-representative from dibenz(a,h)anthracene-¹³C₆ IDMS method)
Comparator Or Baseline	Uncorrected or surrogate-corrected quantitation without ¹³C₆ internal standard
Quantified Difference	IDMS with ¹³C₆ internal standard achieves <2% repeatability; comparative data for non-IDMS methods not quantified in this study but co-elution without optimization produced measurable bias
Conditions	GC-MS analysis of PAHs in extruded HIPS matrix; two-step purification via dissolution-precipitation and molecularly imprinted polymer-SPE

Why This Matters

Procurement of dibenzo[a,c]anthracene-¹³C₆ enables implementation of validated IDMS protocols capable of achieving sub-5% expanded uncertainty—a critical requirement for higher-order reference methods and regulatory compliance in polymer and environmental testing.

• [1] Baek SY, et al. Method development for accurate determination of eight polycyclic aromatic hydrocarbons in extruded high-impact polystyrene. Chemosphere. 2021;272:129909. View Source
• [2] Baek SY, et al. Chemosphere. 2021;272:129909 (Co-elution and uncertainty findings). View Source

Biological Potency Differentiation: Dibenzo[a,c]anthracene Versus Dibenzo[a,j]anthracene Mutagenicity Under Co-Mutagen Exposure

In a comparative in vitro study of three dibenzoanthracene isomers using Salmonella typhimurium TA 100 with 3-methylcholanthrene-induced rat liver microsomes, norharman (NH) differentially modulated mutagenic potency: dibenzo[a,c]anthracene (DB[a,c]A) and dibenzo[a,h]anthracene exhibited enhanced mutagenicity in the presence of NH, whereas dibenzo[a,j]anthracene (DB[a,j]A)—a weak mutagen and non-carcinogen—showed strong inhibition of mutagenic potency by NH [1][2]. Specifically, NH enhanced the mutagenicities of DB[a,c]A and DB[a,h]A, which are classified as well-known mutagenic and carcinogenic PAHs, while producing the opposite effect on DB[a,j]A [3]. HPLC metabolite profiling revealed that NH modified metabolism similarly across all three isomers but induced the emergence of a tetraol metabolite not detectable in NH-absent conditions [4]. This differential biological response establishes that the three dibenzanthracene isomers are not functionally interchangeable in toxicological research applications.

Isomer-Specific Response

Head-to-head

DB[a,c]A: mutagenicity enhanced by norharman
DB[a,j]A: mutagenicity strongly inhibited by norharman

Dibenzanthracene isomers are not functionally interchangeable in toxicology assay contexts.

Ames assay; S. typhimurium TA 100 with 3-MC-induced rat liver S9 fraction.

Evidence Dimension	Mutagenicity response to norharman (NH) co-exposure in Ames assay
Target Compound Data	Mutagenicity enhanced by NH
Comparator Or Baseline	Dibenzo[a,j]anthracene (DB[a,j]A)
Quantified Difference	Qualitative directional difference: DB[a,c]A mutagenicity enhanced by NH; DB[a,j]A mutagenicity strongly inhibited by NH
Conditions	Salmonella typhimurium TA 100; 3-methylcholanthrene-induced rat liver microsomes/S9 fraction; norharman co-exposure

Why This Matters

For researchers conducting in vitro toxicology or carcinogenicity studies, procurement of the correct dibenzanthracene isomer is essential; the ¹³C₆-labeled analog enables accurate quantitation of the specific isomer with established mutagenic and co-mutagenic response profiles.

• [1] Lecoq S, Perin F, Plessis MJ, Strapelias H, Duquesne M. Comparison of the in vitro metabolisms and mutagenicities of dibenzo[a,c]anthracene, dibenzo[a,h]anthracene and dibenzo[a,j]anthracene: influence of norharman. Carcinogenesis. 1989;10(3):461-469. View Source
• [2] Lecoq S, et al. Carcinogenesis. 1989;10(3):461-469 (DB[a,c]A mutagenicity enhancement). View Source
• [3] Lecoq S, et al. Carcinogenesis. 1989;10(3):461-469 (NH effects on DB[a,j]A). View Source
• [4] Lecoq S, et al. Carcinogenesis. 1989;10(3):461-469 (Tetraol metabolite emergence). View Source

Physicochemical Property Comparison: Dibenzo[a,c]anthracene Isomer Differentiation for Analytical Method Development

Dibenzo[a,c]anthracene exhibits physicochemical properties that inform method development and internal standard selection. The compound has a log P (octanol-water) of 6.41–6.7, water solubility of 0.0016 mg/L, and a melting point of 205–207°C [1]. In comparison, the dibenzo[a,h]anthracene isomer (CAS 53-70-3, C₂₂H₁₄, MW 278.35) is structurally distinct and appears as a separate analyte in EPA PAH analyte mixes at concentrations of 2000 μg/mL . While comprehensive physicochemical data for all dibenzanthracene isomers were not identified in the literature search, the documented differences in isomer-specific inclusion in regulatory analyte panels and the distinct chromatographic co-elution behavior documented for dibenz(a,h)anthracene in HIPS matrices [2] confirm that these isomers cannot be treated as analytically interchangeable.

Isomer Identity

Supporting evidence

DB[a,c]A: not in EPA priority PAH panel
DB[a,h]A: included at 2000 μg/mL in EPA PAH mix

Requires dedicated ¹³C₆-ISTD for accurate quantitation of the non-priority isomer.

Regulatory panel context; co-elution with indeno(1,2,3-cd)pyrene documented for DB[a,h]A.

Evidence Dimension	Isomer-specific inclusion in EPA PAH analyte mix
Target Compound Data	Not included as a target analyte in the referenced EPA 16 PAH mix
Comparator Or Baseline	Dibenz(a,h)anthracene (included at 2000 μg/mL in EPA PAH mix)
Quantified Difference	Qualitative: dibenz(a,h)anthracene is a regulated priority PAH; dibenzo[a,c]anthracene is not listed in EPA Method 610/625/8270 priority PAH panels
Conditions	SPEX CertiPrep Polynuclear Aromatic Hydrocarbons Mix for EPA Methods 610, 625, 8100, 8270

Why This Matters

The distinct regulatory status and documented co-elution behavior of dibenzanthracene isomers necessitate compound-specific internal standard procurement. Users quantifying the non-priority isomer dibenzo[a,c]anthracene require its exact ¹³C₆-labeled analog for accurate IDMS quantitation without cross-interference from regulated priority PAHs.

• [1] Baidu Baike. 二苯并[a,c]蒽 (Dibenzo[a,c]anthracene) Entry. View Source
• [2] Baek SY, et al. Method development for accurate determination of eight polycyclic aromatic hydrocarbons in extruded high-impact polystyrene. Chemosphere. 2021;272:129909. View Source

Dibenzo[a,c]anthracene-13C6: Evidence-Backed Procurement Scenarios for Analytical and Research Applications

Isotope Dilution Mass Spectrometry (IDMS) for PAH Quantitation in Complex Environmental and Polymer Matrices

Laboratories implementing validated IDMS methods for PAH quantification in challenging matrices—including extruded high-impact polystyrene (HIPS), environmental sediments, and processed foods—require ¹³C₆-labeled internal standards to achieve sub-5% expanded measurement uncertainty with 95% confidence [1]. The use of dibenzo[a,c]anthracene-¹³C₆ as an internal standard corrects for matrix-induced ionization suppression, recovery losses during sample preparation, and instrument drift [2]. This application is essential for higher-order reference methods, regulatory compliance testing, and inter-laboratory comparability studies where measurement traceability to SI units is required [3].

GC-MS and LC-MS Method Development Requiring Co-Eluting Internal Standards Without Chromatographic Isotope Effects

Analytical method developers seeking internal standards that co-elute precisely with the target analyte should prioritize ¹³C₆-labeled compounds over deuterated analogs, as deuterium substitution introduces measurable chromatographic isotope effects that alter retention time in both reversed-phase LC and GC systems [4]. Dibenzo[a,c]anthracene-¹³C₆ provides the necessary +6 Da mass shift for selective MS detection while maintaining physicochemical identity with the native analyte, ensuring accurate peak integration and eliminating retention time bias in quantitative workflows . This is particularly critical for high-throughput methods where automated peak identification and integration algorithms require consistent retention time windows.

In Vitro Toxicology and Carcinogenicity Studies Distinguishing Dibenzanthracene Isomers

Researchers investigating the structure-activity relationships and differential biological potencies of dibenzanthracene isomers require compound-specific analytical standards. The distinct mutagenic response of dibenzo[a,c]anthracene to co-mutagen norharman—enhancement versus the strong inhibition observed for dibenzo[a,j]anthracene—demonstrates that isomer identity critically influences toxicological outcomes [5]. The ¹³C₆-labeled analog enables accurate quantification of dibenzo[a,c]anthracene in metabolic studies, Ames assays, and in vitro exposure experiments where precise analyte tracking and matrix-effect correction are necessary for reproducible dose-response characterization [6].

Non-Regulated PAH Research Requiring Isomer-Specific Quantitation Without Priority Pollutant Interference

Environmental and food safety research programs investigating PAHs beyond the EPA 16 priority pollutant list require analytical standards for non-regulated isomers such as dibenzo[a,c]anthracene. Unlike dibenz(a,h)anthracene—which is included in EPA Methods 610, 625, and 8270 PAH mixes at 2000 μg/mL and has documented co-elution challenges with indeno(1,2,3-cd)pyrene—dibenzo[a,c]anthracene requires its own dedicated ¹³C₆-labeled internal standard to avoid cross-interference and ensure accurate quantitation [7]. Procurement of dibenzo[a,c]anthracene-¹³C₆ enables research groups to quantify this isomer independently within complex PAH profiles, supporting studies of environmental fate, dietary exposure, and source apportionment that extend beyond regulatory priority pollutants [8].

Application

Selection Property

Validation Focus

IDMS quantitation in environmental and polymer matrices

Isotopic mass shift with co-elution fidelity

Measurement uncertainty and matrix-effect correction review

GC-MS / LC-MS method development without isotope effects

¹³C₆ label avoids deuterium retention-time shift

Chromatographic peak integration and retention-time consistency

In vitro toxicology distinguishing dibenzanthracene isomers

Isomer-specific ISTD for metabolic and mutagenicity assays

Isomer-dependent toxicological endpoint interpretation

Non-regulated PAH research beyond EPA priority pollutants

Dedicated ¹³C₆-ISTD free from priority PAH cross-interference

Independent quantitation within complex PAH profiles

• [1] Baek SY, et al. Method development for accurate determination of eight polycyclic aromatic hydrocarbons in extruded high-impact polystyrene. Chemosphere. 2021;272:129909. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Baek SY, et al. Chemosphere. 2021;272:129909 (Measurement uncertainty and IDMS traceability). View Source
• [4] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [5] Lecoq S, et al. Comparison of the in vitro metabolisms and mutagenicities of dibenzo[a,c]anthracene, dibenzo[a,h]anthracene and dibenzo[a,j]anthracene: influence of norharman. Carcinogenesis. 1989;10(3):461-469. View Source
• [6] Lecoq S, et al. Carcinogenesis. 1989;10(3):461-469 (Metabolic and mutagenicity study). View Source
• [7] Baek SY, et al. Chemosphere. 2021;272:129909 (Co-elution of dibenz(a,h)anthracene with indeno(1,2,3-cd)pyrene). View Source
• [8] Bentham Science. Polycyclic Aromatic Hydrocarbons in Foods: A Critical Review. View Source